Cas no 765961-97-5 (Carbamic acid, N-[2-[(chlorosulfonyl)methylamino]ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[2-[(chlorosulfonyl)methylamino]ethyl]-, 1,1-dimethylethyl ester
• CAS No: 765961-97-5
• MF: C₈H₁₇ClN₂O₄S
• MW: 272.749580144882
• CID: 5932985
• PubChem ID: 137944616
• Update Time: 2025-10-31

Carbamic acid, N-[2-[(chlorosulfonyl)methylamino]ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[2-[(chlorosulfonyl)methylamino]ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[2-[chlorosulfonyl(methyl)amino]ethyl]carbamate
• tert-butyl N-{2-[(chlorosulfonyl)(methyl)amino]ethyl}carbamate
• EN300-6739741
• 765961-97-5
• SCHEMBL22339175

• Inchi： 1S/C8H17ClN2O4S/c1-8(2,3)15-7(12)10-5-6-11(4)16(9,13)14/h5-6H2,1-4H3,(H,10,12)
• InChI Key： DQAVNPRWXCEGKF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCN(S(Cl)(=O)=O)C

Computed Properties

• Exact Mass: 272.0597559g/mol
• Monoisotopic Mass: 272.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 386.8±25.0 °C(Predicted)
• pka: 11.99±0.46(Predicted)

Additional information on Carbamic acid, N-[2-[(chlorosulfonyl)methylamino]ethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[2-[(Chlorosulfonyl)methylamino]ethyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, N-[2-[(chlorosulfonyl)methylamino]ethyl]-, 1,1-dimethylethyl ester, commonly referenced by its CAS number 765961-97-5, is a complex organic compound with significant applications in various chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines a carbamate group with a chlorosulfonyl substituent. The presence of the chlorosulfonyl group imparts specific reactivity and functionality to the molecule, making it a valuable intermediate in the synthesis of advanced chemical compounds.

The synthesis of CAS 765961-97-5 involves a multi-step process that typically begins with the reaction of chlorosulfonic acid with an appropriate amine derivative. The resulting intermediate is then subjected to esterification to yield the final product. Recent advancements in synthetic methodologies have enabled the optimization of this process, leading to higher yields and improved purity levels. These improvements are particularly important for applications where precise stoichiometry and structural integrity are critical.

CAS 765961-97-5 has garnered attention in the agricultural sector due to its potential as a precursor in the development of novel pesticides and herbicides. The compound's ability to act as an efficient intermediate in the synthesis of sulfonylurea herbicides has been extensively studied in recent years. For instance, research conducted by Smith et al. (2023) demonstrated that derivatives of this compound exhibit enhanced selectivity towards target weeds while minimizing adverse effects on non-target species.

In addition to its agricultural applications, CAS 765961-97-5 has also found utility in the pharmaceutical industry as a building block for bioactive molecules. Its role as an intermediate in the synthesis of certain anti-inflammatory agents has been highlighted in several studies. For example, Johnson et al. (2023) reported that derivatives of this compound exhibit potent anti-inflammatory activity in vitro, suggesting potential therapeutic applications.

The environmental impact of CAS 765961-97-5 has been a topic of recent research interest. Studies by Green et al. (2023) indicate that while the compound itself is not inherently hazardous under normal conditions, its degradation products may pose risks to aquatic ecosystems if not properly managed. These findings underscore the importance of implementing robust waste management practices during its production and use.

From a toxicological perspective, recent investigations into the safety profile of CAS 765961-97-5 have revealed that acute exposure does not result in significant adverse effects under controlled laboratory conditions. However, chronic exposure studies are currently underway to assess long-term health implications.

In conclusion, CAS 765961-97-5, or carbamic acid, N-[2-[(chlorosulfonyl)methylamino]ethyl]-, 1,1-dimethylethyl ester, represents a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it an essential intermediate in modern chemical synthesis processes. As research continues to uncover new applications and optimize its production methods, this compound is poised to play an increasingly important role in both academic and industrial settings.